2-(4-fluorophenyl)-N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C22H20FN5O3/c1-13(2)16-12-21(30)26-22(24-16)28-19(11-17(27-28)18-4-3-9-31-18)25-20(29)10-14-5-7-15(23)8-6-14/h3-9,11-13H,10H2,1-2H3,(H,25,29)(H,24,26,30)
• InChI Key: JZSHCRSGQWXQJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H20FN5O3
• Molecular Weight: 421.4 g/mol
• CAS No.: 1207039-38-0

Description

2-(4-fluorophenyl)-N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C22H20FN5O3 and its molecular weight is 421.432. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging with PET

2-(4-fluorophenyl)-N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are selective ligands of the translocator protein (18 kDa). These compounds, such as DPA-714, are designed with a fluorine atom, enabling their labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET). This application is significant in neurological research and potential clinical diagnostics (Dollé et al., 2008).

Anti-Cancer Activity

This chemical is structurally related to fluoro-substituted benzo[b]pyrans and their derivatives, which have been tested against various human cancer cell lines. These compounds have shown anticancer activity at low concentrations compared to reference drugs like 5-fluorodeoxyuridine, highlighting their potential in cancer treatment research (Hammam et al., 2005).

Neuroinflammation Research

Compounds structurally similar to this compound, like DPA-714 analogs, are used in the study of neuroinflammation. They bind to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. Their fluoroalkyl- and fluoroalkynyl- analogues have been used in positron emission tomography (PET) imaging on rodent models of neuroinflammation, proving useful in neurological research (Damont et al., 2015).

Anti-Inflammatory Activity

Derivatives of this compound, specifically N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, have been synthesized and demonstrated significant anti-inflammatory activity in research. This finding is crucial for developing new anti-inflammatory agents (Sunder & Maleraju, 2013).